molecular formula C24H48O2 B032328 Tetracosanoic acid CAS No. 557-59-5

Tetracosanoic acid

Cat. No. B032328
CAS RN: 557-59-5
M. Wt: 368.6 g/mol
InChI Key: QZZGJDVWLFXDLK-UHFFFAOYSA-N
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Description

Synthesis Analysis

The synthesis of tetracosanoic acid and related compounds has been a topic of interest in the field of organic chemistry. For example, Lin Jun (2010) explored the synthesis of (Z)-15-tetracosenic acid, a related compound, from erucic acid through processes like esterification and bromination, indicating a pathway for synthesizing long-chain fatty acids like tetracosanoic acid (Lin Jun, 2010).

Molecular Structure Analysis

Research has been conducted on the molecular structure of tetracosanoic acid and its phases. Schwartz, Schlossman, and Pershan (1992) studied the structure of Langmuir monolayers of tetracosanoic acid using x-ray diffraction, providing insights into the molecular ordering and phase behavior of this compound (Schwartz, Schlossman, & Pershan, 1992).

Chemical Reactions and Properties

Various studies have focused on the chemical reactions and properties of tetracosanoic acid and related compounds. For instance, Ishida, Kobayashi, and Yamada (2014) developed a novel method for synthesizing tetramic acid derivatives, which are biologically active heterocycles, from propargylic amines and carbon dioxide, showcasing the versatility in chemical reactions involving long-chain fatty acids (Ishida, Kobayashi, & Yamada, 2014).

Physical Properties Analysis

The physical properties of tetracosanoic acid, including its behavior under different conditions, have been studied extensively. Zeman et al. (2016) investigated the physical properties of related compounds, shedding light on aspects such as thermal behaviors and crystalline structures that can be relevant to understanding tetracosanoic acid (Zeman et al., 2016).

Chemical Properties Analysis

Research on the chemical properties of tetracosanoic acid is crucial for understanding its applications and interactions. Hartmann et al. (1994) synthesized derivatives of tetracosanoic acid, exploring its potential as an inhibitor of mycolic acid biosynthesis, which highlights the diverse chemical properties and applications of tetracosanoic acid and its derivatives (Hartmann et al., 1994).

Scientific Research Applications

Application

Tetracosanoic acid, also known as lignoceric acid (C24), is found in certain plant oils and is recognized for its effects on skin diseases and the restoration of cutaneous homeostasis . It’s used in topical applications for its anti-inflammatory and skin barrier repair effects .

Method of Application

The method of application typically involves topical application of the plant oil containing Tetracosanoic acid. The oil is applied directly to the skin, allowing the Tetracosanoic acid and other beneficial compounds in the oil to be absorbed .

Cosmetics

Application

Tetracosanoic acid is also used in the cosmetics industry. It’s found in various plant oils that are integrated into cosmetics and pharmaceutical products . These oils are recognized for their effects on skin diseases and the restoration of cutaneous homeostasis .

Method of Application

In cosmetics, Tetracosanoic acid is typically applied topically as part of a formulated product, such as a lotion or cream. The product is applied directly to the skin, allowing the Tetracosanoic acid and other beneficial compounds in the product to be absorbed .

Pharmaceutical Products

Application

Tetracosanoic acid is found in various plant oils that are integrated into pharmaceutical products . These oils are recognized for their effects on skin diseases and the restoration of cutaneous homeostasis .

Method of Application

In pharmaceutical products, Tetracosanoic acid is typically applied topically as part of a formulated product. The product is applied directly to the skin, allowing the Tetracosanoic acid and other beneficial compounds in the product to be absorbed .

Safety And Hazards

Tetracosanoic acid may be harmful if inhaled and may cause respiratory irritation. It may also be harmful in contact with skin and may cause moderate irritation. It may cause eye irritation and may be harmful if swallowed .

properties

IUPAC Name

tetracosanoic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
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InChI

InChI=1S/C24H48O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24(25)26/h2-23H2,1H3,(H,25,26)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QZZGJDVWLFXDLK-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCCCCCCCCCCCCCCCCCCCCCC(=O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C24H48O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Related CAS

18080-73-4 (hydrochloride salt), 66502-42-9 (silver(1+) salt)
Record name Lignoceric acid
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DSSTOX Substance ID

DTXSID6021664
Record name Tetracosanoic acid
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Molecular Weight

368.6 g/mol
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Physical Description

Solid; [Merck Index] White solid; [Sigma-Aldrich MSDS], Solid
Record name Lignoceric acid
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Record name Tetracosanoic acid
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Product Name

Tetracosanoic acid

CAS RN

557-59-5
Record name Tetracosanoic acid
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Record name Lignoceric acid
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Record name Tetracosanoic acid
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Record name Tetracosanoic acid
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Record name Tetracosanoic acid
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Record name LIGNOCERIC ACID
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Record name Tetracosanoic acid
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Melting Point

84.2 °C
Record name Tetracosanoic acid
Source Human Metabolome Database (HMDB)
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Synthesis routes and methods I

Procedure details

Behenic acid manufactured by Henkel Co. (trade name: Edenor C22-85R) in an amount of 100 kg was admixed with 1200 kg of isopropyl alcohol, and dissolved at 50° C. The mixture was filtrated through a 10 μm filter, and cooled to 30° C. to allow recrystallization. Cooling speed for the recrystallization was controlled to be 3° C./hour. The resulting crystal was subjected to centrifugal filtration, and washing was performed with 100 kg of isopropyl alcohol. Thereafter, the crystal was dried. The resulting crystal was esterified, and subjected to GC-FID analysis to give the results of the content of behenic acid being 96 mol %, lignoceric acid 2 mol %, and arachidic acid 2 mol %. In addition, erucic acid was included at 0.001 mol %.
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Synthesis routes and methods II

Procedure details

Mixed with 120 kg of isopropyl alcohol was 100 kg of behenic acid (trade name Edenor C22-85R), manufacture by Henkel Co., dissolved at 50° C. and filtered employing a 10 μm filter. Thereafter, the temperature was lowered to 30° C. and recrystallization was performed. The cooling rate during recrystallization was controlled to be 3° C./hour. The resulting crystals were subjected to centrifugal filtration, were washed with 100 kg of isopropyl alcohol, and subsequently dried. The resulting crystals then underwent esterification. Subsequently, GC-FID was performed, resulting in a silver behenate proportion of 99 percent and a lignoceric acid proportion of 0.5 percent, and an arachidic acid proportion of 0.5 percent as other products.
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Retrosynthesis Analysis

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Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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